Cas no 918145-24-1 (Methyl 6-bromothieno[2,3-B]quinoline-2-carboxylate)

• Product Name: Methyl 6-bromothieno[2,3-B]quinoline-2-carboxylate
• CAS No: 918145-24-1
• MF: C₁₃H₈BrNO₂S
• MW: 322.177121162415
• CID: 779404
• PubChem ID: 71427773
• Update Time: 2024-03-01

Methyl 6-bromothieno[2,3-B]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-, methyl ester
• methyl 6-bromothieno[2,3-b]quinoline-2-carboxylate
• Methyl 6-bromothieno[2,3-B]quinoline-2-carboxylate

• Inchi： 1S/C13H8BrNO2S/c1-17-13(16)11-6-8-4-7-5-9(14)2-3-10(7)15-12(8)18-11/h2-6H,1H3
• InChI Key： HFIKGDCOPWQXDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C1C=C(C(=O)OC)SC1=N2

Computed Properties

• Exact Mass: 320.94591g/mol
• Monoisotopic Mass: 320.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines